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Introduction
Pomarose is a high-impact captive odorant developed by Givaudan, prized for its potent and

complex fruity-rose aroma with nuances of apple, plum, and raisin.[1][2][3] As a synthetic,

double-unsaturated ketone, its unique scent is primarily attributed to the (2E,5Z)-stereoisomer,

which possesses an exceptionally low odor threshold of 0.5 ng/L of air.[1][2] Given its potency

and the subtle contributions of its isomers to the overall fragrance profile, Gas

Chromatography-Olfactometry (GC-O) is an indispensable analytical technique for its

characterization. GC-O combines the high-resolution separation capabilities of gas

chromatography with the sensitivity and specificity of the human olfactory system as a detector.

[4] This allows for the identification of odor-active compounds, even at trace levels, providing a

direct correlation between chemical structure and sensory perception.[4][5]

These application notes provide a detailed protocol for the GC-O analysis of Pomarose,

intended for researchers, scientists, and professionals in the fragrance and flavor industry and

drug development. The methodology outlined will enable the user to effectively separate and

identify the key odor-active components of a sample containing Pomarose and to characterize

its scent profile.
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The following table summarizes the key quantitative data for Pomarose. This table can be

expanded to include experimental results from GC-O analysis, such as Odor Activity Values

(OAVs) or Flavor Dilution (FD) factors, which are determined by serial dilution of the sample

extract.[4]

Parameter Value Reference

Chemical Name
(2E,5Z)-5,6,7-trimethylocta-

2,5-dien-4-one
[1][6]

Molecular Formula C11H18O [1][2]

Molecular Weight 166.26 g/mol [1]

Odor Threshold of (2E,5Z)-

isomer
0.5 ng/L in air [1][2]

Odor Description
Fruity, rose, apple, plum,

raisin, dried fruit
[1][6][7]

Boiling Point 236.15 °C (estimated) [7]

logP (o/w) 2.683 (estimated) [7]

Experimental Protocols
This section details the methodology for the GC-O analysis of a fragrance sample containing

Pomarose.

1. Sample Preparation

The choice of sample preparation is critical to avoid the loss of volatile compounds or the

introduction of artifacts.[4] For a synthetic fragrance ingredient like Pomarose, a simple dilution

in a suitable solvent is typically sufficient.

Objective: To prepare a solution of the Pomarose-containing sample at an appropriate

concentration for GC-O analysis.

Materials:
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Pomarose sample

High-purity solvent (e.g., ethanol, dichloromethane, or diethyl ether)

Volumetric flasks (1 mL, 10 mL)

Micropipettes

Protocol:

Accurately weigh approximately 10 mg of the Pomarose sample.

Dissolve the sample in 1 mL of the chosen solvent in a 1 mL volumetric flask.

Perform a serial dilution to achieve a final concentration suitable for GC-O analysis

(typically in the range of 1-100 µg/mL, depending on the intensity of the odorant). A

starting concentration of 10 µg/mL is recommended.

For dilution to threshold methods, prepare a series of dilutions (e.g., 1:2, 1:4, 1:8, etc.) to

determine the Flavor Dilution (FD) factor.[4]

2. Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To separate the volatile components of the sample and assess their odor

characteristics.

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID) and an olfactometry

port.

Capillary column suitable for fragrance analysis (e.g., DB-5, DB-Wax, or equivalent; 30 m

x 0.25 mm i.d., 0.25 µm film thickness).

Humidified air supply for the olfactometry port.

GC-O Parameters (starting conditions, may require optimization):

Injector Temperature: 250 °C
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Injection Volume: 1 µL

Injection Mode: Splitless (or split 10:1, depending on concentration)

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 min

Ramp: 5 °C/min to 240 °C

Hold: 10 min at 240 °C

Effluent Split: 1:1 split ratio between the FID and the olfactometry port.

Olfactometry Port:

Transfer line temperature: 250 °C

Humidified air flow: 30-50 mL/min

Protocol:

Equilibrate the GC-O system with the specified parameters.

A trained panelist (or group of panelists) should be positioned at the olfactometry port.

Inject the prepared sample into the GC.

The panelist sniffs the effluent from the olfactometry port and records the time, duration,

and description of each perceived odor.

Simultaneously, the FID signal is recorded to provide a chromatogram of the separated

compounds.

The process is repeated for each dilution in a dilution to threshold experiment.

3. Data Analysis
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Objective: To correlate the sensory data from the olfactometry with the chromatographic data

and identify the key odorants.

Procedure:

Create an aromagram by plotting the odor intensity and description against the retention

time.

Align the aromagram with the FID chromatogram to associate specific peaks with

perceived odors.

For identification, the GC should be coupled to a mass spectrometer (GC-MS) using the

same chromatographic conditions. The mass spectra of the odor-active peaks can then be

compared to spectral libraries or known standards.

For quantitative analysis of the odor impact, calculate the Odor Activity Value (OAV) by

dividing the concentration of the compound by its odor threshold.
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Caption: Experimental workflow for the GC-O analysis of Pomarose.
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Caption: Simplified diagram of the olfactory signal transduction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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